N-[2-(4-morpholinyl)-5-(trifluoromethyl)phenyl]-2-(1-naphthyl)acetamide

• IUPAC Name: N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C23H21F3N2O2/c24-23(25,26)18-8-9-21(28-10-12-30-13-11-28)20(15-18)27-22(29)14-17-6-3-5-16-4-1-2-7-19(16)17/h1-9,15H,10-14H2,(H,27,29)
• InChI Key: OMOSPNQVZDJJLD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)C(F)(F)F)NC(=O)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C23H21F3N2O2
• Molecular Weight: 414.4 g/mol

Description

N-[2-(4-morpholinyl)-5-(trifluoromethyl)phenyl]-2-(1-naphthyl)acetamide, also known as NT-3, is a synthetic compound that has been extensively studied for its potential use in scientific research. NT-3 is a potent and selective agonist of the transient receptor potential ankyrin 1 (TRPA1) ion channel. TRPA1 is a non-selective cation channel that is expressed in sensory neurons and is involved in the detection of noxious stimuli, such as cold, heat, and chemical irritants.

Mechanism of Action

N-[2-(4-morpholinyl)-5-(trifluoromethyl)phenyl]-2-(1-naphthyl)acetamide activates TRPA1 channels by covalently binding to cysteine residues in the channel's pore region. This leads to the opening of the channel and the influx of cations, including calcium ions, into the cell. The influx of calcium ions triggers the release of neuropeptides, such as substance P and calcitonin gene-related peptide, from sensory neurons, leading to pain responses and inflammation.
Biochemical and Physiological Effects:
N-[2-(4-morpholinyl)-5-(trifluoromethyl)phenyl]-2-(1-naphthyl)acetamide has been shown to induce pain responses and inflammation in animal models. It has also been shown to activate TRPA1 channels in human sensory neurons, leading to the release of neuropeptides. N-[2-(4-morpholinyl)-5-(trifluoromethyl)phenyl]-2-(1-naphthyl)acetamide has been used to investigate the role of TRPA1 channels in nociception, inflammation, and neuropathic pain. It has also been used to investigate the potential therapeutic applications of TRPA1 agonists in the treatment of pain and other sensory disorders.

Advantages and Limitations for Lab Experiments

N-[2-(4-morpholinyl)-5-(trifluoromethyl)phenyl]-2-(1-naphthyl)acetamide has several advantages for lab experiments. It is a potent and selective agonist of TRPA1 channels, allowing for precise control of channel activation. It is also a synthetic compound, which allows for easy modification of its chemical structure and optimization of its pharmacological properties. However, N-[2-(4-morpholinyl)-5-(trifluoromethyl)phenyl]-2-(1-naphthyl)acetamide has some limitations for lab experiments. It is a relatively new compound, and its pharmacokinetic and pharmacodynamic properties are not well understood. Additionally, it is a highly reactive compound, which can make handling and storage challenging.

Future Directions

For the study of N-[2-(4-morpholinyl)-5-(trifluoromethyl)phenyl]-2-(1-naphthyl)acetamide include investigating its therapeutic potential, optimizing its pharmacological properties, and exploring the role of TRPA1 channels in other physiological processes.

Scientific Research Applications

N-[2-(4-morpholinyl)-5-(trifluoromethyl)phenyl]-2-(1-naphthyl)acetamide has been extensively studied for its potential use in scientific research. It has been shown to activate TRPA1 channels in sensory neurons, leading to the release of neuropeptides and the initiation of pain responses. N-[2-(4-morpholinyl)-5-(trifluoromethyl)phenyl]-2-(1-naphthyl)acetamide has been used to study the role of TRPA1 channels in nociception, inflammation, and neuropathic pain. It has also been used to investigate the potential therapeutic applications of TRPA1 agonists in the treatment of pain and other sensory disorders.